Cas no 860611-16-1 (5-{[(4-tert-butylphenyl)methyl]sulfanyl}-8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline)

• Product Name: 5-{[(4-tert-butylphenyl)methyl]sulfanyl}-8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline
• CAS No: 860611-16-1
• MF: C₂₃H₂₆N₄O₂S
• MW: 422.543143749237
• CID: 5736429
• PubChem ID: 1482934
• Update Time: 2025-10-12

5-{[(4-tert-butylphenyl)methyl]sulfanyl}-8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline Chemical and Physical Properties

Names and Identifiers

• 5-([4-(TERT-BUTYL)BENZYL]SULFANYL)-8,9-DIMETHOXY-2-METHYL[1,2,4]TRIAZOLO[1,5-C]QUINAZOLINE
• 5-([4-(TERT-BUTYL)BENZYL]SULFANYL)-8-METHOXY-2-METHYL[1,2,4]TRIAZOLO[1,5-C]QUINAZOLIN-9-YL METHYL ETHER
• 5-{[4-(tert-butyl)benzyl]sulfanyl}-8-methoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazolin-9-yl methyl ether
• 5-{[(4-tert-butylphenyl)methyl]sulfanyl}-8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline
• [1,2,4]Triazolo[1,5-c]quinazoline, 5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-8,9-dimethoxy-2-methyl-
• 5-((4-(tert-butyl)benzyl)thio)-8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline
• DTXSID501113182
• 10T-0341
• 5-[[[4-(1,1-Dimethylethyl)phenyl]methyl]thio]-8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazoline
• F3407-1690
• 5-[(4-tert-butylphenyl)methylsulfanyl]-8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline
• EU-0093111
• AKOS001823685
• 860611-16-1

• Inchi： 1S/C23H26N4O2S/c1-14-24-21-17-11-19(28-5)20(29-6)12-18(17)25-22(27(21)26-14)30-13-15-7-9-16(10-8-15)23(2,3)4/h7-12H,13H2,1-6H3
• InChI Key： HZMXRPNURHYTJP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC)C(OC)=C2)C2=NC(C)=NN2C=1SCC1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 422.17764726g/mol
• Monoisotopic Mass: 422.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 0.74±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5-{[(4-tert-butylphenyl)methyl]sulfanyl}-8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline

Introduction to 5-{[(4-tert-butylphenyl)methyl]sulfanyl}-8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline (CAS No. 860611-16-1)

The compound 5-{[(4-tert-butylphenyl)methyl]sulfanyl}-8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline, identified by its CAS number 860611-16-1, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the quinazoline class, a scaffold widely recognized for its pharmacological potential. The structural features of this compound, particularly the presence of a triazolo[1,5-c]quinazoline core and functional groups such as 8,9-dimethoxy and (4-tert-butylphenyl)methylsulfanyl, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of quinazoline derivatives in the development of novel therapeutic agents. The triazolo[1,5-c]quinazoline moiety is known for its ability to modulate various biological pathways, including kinases and other enzymes involved in cell signaling. The introduction of substituents like 8,9-dimethoxy and (4-tert-butylphenyl)methylsulfanyl further enhances the compound's interaction with biological targets, making it a promising candidate for further investigation.

In particular, the (4-tert-butylphenyl)methylsulfanyl group adds steric bulk and electronic properties that can influence the compound's binding affinity and selectivity. This modification is critical in drug design, as it allows for fine-tuning of the molecule's pharmacokinetic profile. Studies have shown that such structural features can improve solubility and metabolic stability, which are essential for clinical efficacy.

The 8,9-dimethoxy substituents contribute to the electron-rich nature of the quinazoline core, which can enhance interactions with electron-poor biological targets. This characteristic is particularly relevant in the context of developing inhibitors for kinases and other enzymes that rely on such interactions. The combination of these functional groups makes 5-{[(4-tert-butylphenyl)methyl]sulfanyl}-8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline a versatile molecule with potential applications in multiple therapeutic areas.

Current research efforts are focused on exploring the biological activity of this compound. Preliminary studies have indicated that it may exhibit inhibitory effects on certain kinases and other enzymes implicated in diseases such as cancer and inflammation. The quinazoline scaffold is well-documented for its role in oncology research, and derivatives like this one are being scrutinized for their ability to disrupt aberrant signaling pathways.

The triazolo[1,5-c]quinazoline core is particularly interesting due to its ability to form stable complexes with biological targets. This stability is crucial for drug development, as it ensures prolonged interaction with the target enzyme or receptor. The presence of additional functional groups such as (4-tert-butylphenyl)methylsulfanyl and 8,9-dimethoxy further refines this interaction by modulating electronic and steric properties.

One of the key advantages of this compound is its synthetic accessibility. The structural complexity of 5-{[(4-tert-butylphenyl)methyl]sulfanyl}-8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline allows for modifications at multiple sites without significantly compromising yield or purity. This flexibility is essential for optimizing lead compounds during drug discovery processes.

Moreover, the compound's physicochemical properties make it suitable for various formulation strategies. Its solubility profile can be adjusted through structural modifications, which is critical for developing oral or injectable formulations. These attributes position 5-{[(4-tert-butylphenyl)methyl]sulfanyl}-8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline as a promising candidate for further preclinical and clinical investigations.

In conclusion,5-{[(4-tert-butylphenyl)methyl]sulfanyl}-8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline (CAS No. 860611-16-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research in drug development. As our understanding of molecular interactions continues to evolve,this compound will likely play a crucial role in the discovery of novel therapeutic agents targeting various diseases.